![molecular formula C19H26ClNO3 B4009838 (3-endo)-8-[4-(allyloxy)-3-chloro-5-ethoxybenzyl]-8-azabicyclo[3.2.1]octan-3-ol](/img/structure/B4009838.png)
(3-endo)-8-[4-(allyloxy)-3-chloro-5-ethoxybenzyl]-8-azabicyclo[3.2.1]octan-3-ol
Overview
Description
(3-endo)-8-[4-(allyloxy)-3-chloro-5-ethoxybenzyl]-8-azabicyclo[3.2.1]octan-3-ol is a chemical compound that belongs to the family of tropane alkaloids. It is a synthetic compound that has been extensively studied for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (3-endo)-8-[4-(allyloxy)-3-chloro-5-ethoxybenzyl]-8-azabicyclo[3.2.1]octan-3-ol involves its binding to the dopamine transporter and the serotonin transporter. This binding inhibits the reuptake of dopamine and serotonin, leading to an increase in their concentrations in the synaptic cleft. This increase in neurotransmitter concentrations leads to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3-endo)-8-[4-(allyloxy)-3-chloro-5-ethoxybenzyl]-8-azabicyclo[3.2.1]octan-3-ol are diverse and depend on the specific application. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects. It has also been shown to have analgesic and anti-inflammatory effects. Additionally, it has been shown to have neuroprotective and neuroregenerative effects.
Advantages and Limitations for Lab Experiments
The advantages of using (3-endo)-8-[4-(allyloxy)-3-chloro-5-ethoxybenzyl]-8-azabicyclo[3.2.1]octan-3-ol for lab experiments include its high selectivity and affinity for the dopamine transporter and the serotonin transporter. It also has a well-defined structure, making it an ideal tool for the study of the structure-activity relationship of tropane alkaloids. The limitations of using this compound include its complex synthesis method and its potential toxicity.
Future Directions
There are several future directions for the study of (3-endo)-8-[4-(allyloxy)-3-chloro-5-ethoxybenzyl]-8-azabicyclo[3.2.1]octan-3-ol. One direction is the development of new drugs for the treatment of various neurological and psychiatric disorders. Another direction is the study of its potential use in the treatment of addiction. Additionally, there is a need for further research on its mechanism of action and its biochemical and physiological effects.
Scientific Research Applications
(3-endo)-8-[4-(allyloxy)-3-chloro-5-ethoxybenzyl]-8-azabicyclo[3.2.1]octan-3-ol has been extensively studied for its various scientific research applications. It has been used as a ligand for the study of the dopamine transporter and the serotonin transporter. It has also been used as a tool for the study of the structure-activity relationship of tropane alkaloids. Additionally, it has been used for the development of new drugs for the treatment of various neurological and psychiatric disorders.
properties
IUPAC Name |
(1R,5S)-8-[(3-chloro-5-ethoxy-4-prop-2-enoxyphenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26ClNO3/c1-3-7-24-19-17(20)8-13(9-18(19)23-4-2)12-21-14-5-6-15(21)11-16(22)10-14/h3,8-9,14-16,22H,1,4-7,10-12H2,2H3/t14-,15+,16? | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHHAXQXVYLAITM-XYPWUTKMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)CN2C3CCC2CC(C3)O)Cl)OCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C(=CC(=C1)CN2[C@@H]3CC[C@H]2CC(C3)O)Cl)OCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.